Cas no 36977-92-1 (isomenthone)

isomenthone structure

Product Name:isomenthone

CAS No:36977-92-1

Molecular Formula:C_₁₀H_₁₈O

Molecular Weight:154.249323368073

CID:921841

PubChem ID:6432469

isomenthone Properties

Names and Identifiers

- isomenthone
- isomenthon
- FEMA No. 3460
- (-)-Isomenthone (~80%)
- (2R,5R)-2-isopropyl-5-methylcyclohexanone, rel-
- 36977-92-1
- starbld0039823
- p-Menthan-3-one, cis-
- (-)-isomenthone
- p-Menthan-3-one, (Z)-
- (1R,4R)-p-menthan-3-one
- cis-5-Methyl-2-(1-methylethyl)-cyclohexanone
- Isomenthone, (-)-
- L-isomenthone
- (2S-cis)-5-methyl-2-(1-methylethyl)cyclohexanone
- EN300-157787
- Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (2S,5S)-
- EINECS 242-194-1
- cis-p-menthone
- 9WZ3E2G6CL
- DTXSID501315467
- 18309-28-9
- alpha-ISOMENTHONE
- BRN 3195564
- 5-Methyl-2-(1-methylethyl)cyclohexanone, (Z)-
- 491-07-6
- (2S,5S)-2-isopropyl-5-methylcyclohexanone
- (1S,4S)-(-)-p-menthan-3-one
- Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (2R,5R)-rel-
- (1)-Isomenthone
- Q27116856
- (2S-cis)-2-(Isopropyl)-5-methylcyclohexan-1-one
- 2-Isopropyl-5-methyl-cyclohexanone, cis
- 5-Methyl-2-(1-methylethyl)cyclohexanone
- EINECS 207-727-4
- (1R,4R)-(+)-p-Menthan-3-one
- 1-Methyl-4-isopropyl-3-cyclohexanone, cis-
- NS00086041
- .alpha.-isomenthone
- (2S,5S)-2-Isopropyl-5-methylcyclohexan-1-one
- CS-0627180
- CYCLOHEXANONE, 5-METHYL-2-(1-METHYLETHYL)-, CIS
- (1S,4S)-Isomenthone
- EINECS 253-295-5
- 11T7AFM2DS
- SCHEMBL4395963
- P-MENTHAN-3-ONE, CIS
- d,l-Isomenthone
- cis-p-Menthan-3-one
- (+/-)-cis-p-menthan-3-one
- 4-07-00-00087 (Beilstein Handbook Reference)
- (+-)-isomenthone
- UNII-11T7AFM2DS
- MFCD00136032
- (+/-)-isomenthone
- (1S,4S)-p-menthan-3-one
- (2S,5S)-5-methyl-2-(propan-2-yl)cyclohexan-1-one
- 1074-95-9
- C17125
- Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (Z)-
- (2S,5S)-5-methyl-2-(propan-2-yl)cyclohexanone
- UNII-9WZ3E2G6CL
- DL-ISOMENTHONE [FHFI]
- (2S,5S)-5-methyl-2-propan-2-ylcyclohexan-1-one
- dl-Isomenthone
- HY-N7259A
- cis-Menthone
- Cyclohexanone, 5-methyl-2-(1-methylethyl)-, cis-
- CHEBI:36496
- Isomenthone, (+/-)-
- +Expand
- InChIKey： NFLGAXVYCFJBMK-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3
- SMILES： CC(C)C1CCC(C)CC1=O

Computed Properties

Exact Mass: 154.136
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 154.136
Heavy Atom Count: 11
Complexity: 149
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 2.64770
PSA: 17.07000
Boiling Point: 210 deg C
Flash Point: 72.8°C
FEMA: 3460
Density: 0.881

isomenthone Related Literature

1. Index of subjects

J. Chem. Soc., Abstr., 1918,114, ii541-ii645
2. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
3. Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†

Rashid Ilmi,Sevgi Kansız,Nawal K. Al-Rasbi,Necmi Dege,Paul R. Raithby,Muhammad S. Khan New J. Chem., 2020,44, 5673-5683
4. Single p–n homojunction white light emitting diodes based on high-performance yellow luminescence of large-scale GaN microcubes†

Bingbing Lv,Yingwen Tang,Shiyun Lou,Yanling Xu,Shaomin Zhou J. Mater. Chem. C, 2016,4, 5416-5423
5. Response of CPO-27-Ni towards CO, N2 and C2H4

Sachin Chavan,Francesca Bonino,Jenny G. Vitillo,Elena Groppo,Carlo Lamberti,Pascal D. C. Dietzel,Adriano Zecchina,Silvia Bordiga Phys. Chem. Chem. Phys., 2009,11, 9811-9822
6. Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase

Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
7. Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes

J. Mater. Chem., 1997,7, 1339-1347
8. Comparison between direct current and radiofrequency glow discharge mass spectrometry for the analysis of oxide-based samples

J. Anal. At. Spectrom., 1995,10, 689-695
9. Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†

Masatoshi Iwata,Masaaki Okazaki,Hiromi Tobita Chem. Commun., 2003, 2744-2745
10. Comparison of atomic emission spectrometric data obtained for aluminium standard samples of different origin

J. Anal. At. Spectrom., 1994,9, 1117-1120

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